Cas no 49826-98-4 (Non-4-yn-1-ol)

• Product Name: Non-4-yn-1-ol
• CAS No: 49826-98-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1023706
• PubChem ID: 10986320
• Update Time: 2025-06-10

Non-4-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• Non-4-yn-1-ol
• 4-Nonyn-1-ol
• 4-nonyne-1-ol
• AK102670
• ANW-65508
• CTK8C0946
• KB-259059
• Non-4-in-1-ol
• DTXSID30450736
• 49826-98-4
• SCHEMBL11069592

• Inchi： 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h10H,2-4,7-9H2,1H3
• InChI Key： DYDPXSLCSHFAAP-UHFFFAOYSA-N
• SMILES： OCCCC#CCCCC

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8565 (estimate)
• Melting Point: -16°C (estimate)
• Boiling Point: 226.76°C (rough estimate)
• Refractive Index: 1.4415 (estimate)
• PSA: 20.23
• LogP: 1.95250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Non-4-yn-1-ol

Comprehensive Guide to Non-4-yn-1-ol (CAS No. 49826-98-4): Properties, Applications, and Industry Insights

Non-4-yn-1-ol (CAS No. 49826-98-4) is a versatile aliphatic alcohol with a terminal alkyne group, making it a valuable intermediate in organic synthesis and specialty chemicals. This compound, also referred to as 4-Nonyn-1-ol or 1-Hydroxynon-4-yne, has garnered significant attention due to its unique molecular structure, which combines a hydroxyl group with a carbon-carbon triple bond. Researchers and industry professionals frequently search for "Non-4-yn-1-ol uses," "CAS 49826-98-4 synthesis," and "buy Non-4-yn-1-ol," reflecting its growing demand in pharmaceuticals, agrochemicals, and material science.

The molecular formula of Non-4-yn-1-ol is C₉H₁₆O, with a molecular weight of 140.23 g/mol. Its structure features a nine-carbon chain with a hydroxyl group at the first position and a triple bond between the fourth and fifth carbons. This configuration enables diverse reactivity, including click chemistry applications, where "alkyne functional group" modifications are critical. Recent trends highlight its role in designing bioorthogonal probes and polymer crosslinking agents, aligning with the rising interest in "sustainable chemical synthesis" and "green chemistry."

In the pharmaceutical sector, Non-4-yn-1-ol serves as a building block for drug candidates targeting metabolic disorders and inflammation. Its alkyne moiety facilitates Huisgen cycloaddition reactions, a popular topic in "click chemistry in drug discovery" searches. Additionally, agrochemical manufacturers leverage its derivatives to develop eco-friendly pesticides, responding to global demands for "low-toxicity crop protection" solutions. The compound’s compatibility with catalytic hydrogenation also makes it relevant for "renewable fuel additives" research.

From a commercial perspective, suppliers emphasize high-purity Non-4-yn-1-ol (CAS No. 49826-98-4) with HPLC/GC-MS certification to meet lab-scale and industrial requirements. FAQs like "Is Non-4-yn-1-ol soluble in water?" are common; the answer depends on its concentration and temperature, though it generally exhibits limited water solubility but miscibility with organic solvents like ethanol and acetone. Storage recommendations typically include inert atmospheres to prevent polymerization, a key detail for "chemical storage safety" enthusiasts.

Innovations in catalysis have further expanded the utility of Non-4-yn-1-ol. For instance, palladium-catalyzed coupling reactions using this compound are explored in "nanomaterial functionalization" studies. Environmental scientists also investigate its biodegradability, addressing queries such as "are alkyne alcohols environmentally safe?" As industries prioritize "circular economy" principles, the compound’s potential for upcycling into higher-value products gains traction.

To conclude, Non-4-yn-1-ol (CAS No. 49826-98-4) exemplifies how niche chemicals drive advancements across sectors. Its dual functional groups enable creative applications, from biomedical engineering to sustainable agriculture, resonating with today’s focus on "multifunctional intermediates." For researchers seeking reliable data, peer-reviewed journals and patent databases remain essential resources, while suppliers must highlight scalability and compliance to capture market interest.